1-[(4-methoxyphenyl)sulfonyl]-4-[4-(methylthio)benzyl]piperazine oxalate

• IUPAC Name: 1-(4-methoxyphenyl)sulfonyl-4-[(4-methylsulfanylphenyl)methyl]piperazine;oxalic acid
• InChI: InChI=1S/C19H24N2O3S2.C2H2O4/c1-24-17-5-9-19(10-6-17)26(22,23)21-13-11-20(12-14-21)15-16-3-7-18(25-2)8-4-16;3-1(4)2(5)6/h3-10H,11-15H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: KWOJSXJHTGGSMT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CC=C(C=C3)SC.C(=O)(C(=O)O)O
• Molecular Formula: C21H26N2O7S2
• Molecular Weight: 482.6 g/mol

Description

1-[(4-methoxyphenyl)sulfonyl]-4-[4-(methylthio)benzyl]piperazine oxalate, also known as MTSET, is a chemical compound that has been extensively used in scientific research. It is a sulfhydryl-specific reagent that is commonly used to modify the cysteine residues in proteins.

Mechanism of Action

1-[(4-methoxyphenyl)sulfonyl]-4-[4-(methylthio)benzyl]piperazine oxalate is a sulfhydryl-specific reagent that reacts with cysteine residues in proteins. The reaction involves the formation of a covalent bond between the sulfur atom of the cysteine residue and the sulfonate group of 1-[(4-methoxyphenyl)sulfonyl]-4-[4-(methylthio)benzyl]piperazine oxalate. This reaction can lead to the modification of the cysteine residue, which can affect the protein structure and function.
Biochemical and Physiological Effects:
1-[(4-methoxyphenyl)sulfonyl]-4-[4-(methylthio)benzyl]piperazine oxalate can have a variety of biochemical and physiological effects depending on the protein being studied and the specific cysteine residue being modified. For example, 1-[(4-methoxyphenyl)sulfonyl]-4-[4-(methylthio)benzyl]piperazine oxalate has been shown to inhibit the activity of ion channels by modifying cysteine residues in the channel protein. 1-[(4-methoxyphenyl)sulfonyl]-4-[4-(methylthio)benzyl]piperazine oxalate can also be used to study the conformational changes that occur in proteins during protein-protein interactions.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(4-methoxyphenyl)sulfonyl]-4-[4-(methylthio)benzyl]piperazine oxalate in lab experiments is that it is a highly specific reagent that can be used to target specific cysteine residues in proteins. This allows researchers to study the role of these residues in protein function. However, one limitation of using 1-[(4-methoxyphenyl)sulfonyl]-4-[4-(methylthio)benzyl]piperazine oxalate is that it can modify multiple cysteine residues in a protein, which can complicate the interpretation of the results.

Future Directions

There are several future directions for research on 1-[(4-methoxyphenyl)sulfonyl]-4-[4-(methylthio)benzyl]piperazine oxalate. One direction is to develop new reagents that can target other amino acid residues in proteins. Another direction is to use 1-[(4-methoxyphenyl)sulfonyl]-4-[4-(methylthio)benzyl]piperazine oxalate in combination with other techniques such as X-ray crystallography and NMR spectroscopy to study protein structure and function. Additionally, 1-[(4-methoxyphenyl)sulfonyl]-4-[4-(methylthio)benzyl]piperazine oxalate can be used to study the effects of post-translational modifications on protein function. Finally, 1-[(4-methoxyphenyl)sulfonyl]-4-[4-(methylthio)benzyl]piperazine oxalate can be used to study the role of cysteine residues in disease states, which could lead to the development of new therapies.

Synthesis Methods

1-[(4-methoxyphenyl)sulfonyl]-4-[4-(methylthio)benzyl]piperazine oxalate can be synthesized by reacting 1-(4-methoxyphenylsulfonyl)-4-(methylthio)benzylpiperazine with oxalic acid. The reaction is carried out in the presence of a suitable solvent such as acetonitrile or dimethylformamide. The resulting 1-[(4-methoxyphenyl)sulfonyl]-4-[4-(methylthio)benzyl]piperazine oxalate oxalate salt is then purified by recrystallization.

Scientific Research Applications

1-[(4-methoxyphenyl)sulfonyl]-4-[4-(methylthio)benzyl]piperazine oxalate has been widely used in scientific research as a tool to study protein structure and function. It is commonly used to modify cysteine residues in proteins, which allows researchers to study the role of these residues in protein function. 1-[(4-methoxyphenyl)sulfonyl]-4-[4-(methylthio)benzyl]piperazine oxalate can also be used to probe the accessibility of cysteine residues in proteins, which provides information about the protein structure.